Cas no 1807198-89-5 (2-Bromo-3-methyl-5-(trifluoromethoxy)aniline)

• Product Name: 2-Bromo-3-methyl-5-(trifluoromethoxy)aniline
• CAS No: 1807198-89-5
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 5002214
• Update Time: 2025-10-28

2-Bromo-3-methyl-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methyl-5-(trifluoromethoxy)aniline

• Inchi： 1S/C8H7BrF3NO/c1-4-2-5(14-8(10,11)12)3-6(13)7(4)9/h2-3H,13H2,1H3
• InChI Key： ICMBUINRVBFVIN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1C)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2

Additional information on 2-Bromo-3-methyl-5-(trifluoromethoxy)aniline

Introduction to 2-Bromo-3-methyl-5-(trifluoromethoxy)aniline (CAS No. 1807198-89-5)

2-Bromo-3-methyl-5-(trifluoromethoxy)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1807198-89-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by its bromine substituent, a methyl group, and a trifluoromethoxy moiety, which collectively contribute to its unique chemical properties and potential biological activities.

The structural configuration of 2-Bromo-3-methyl-5-(trifluoromethoxy)aniline encompasses a benzene ring with functional groups strategically positioned to enhance its reactivity and interaction with biological targets. The presence of a bromine atom at the 2-position introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions, which are commonly exploited in synthetic organic chemistry. Additionally, the methyl group at the 3-position and the trifluoromethoxy group at the 5-position contribute to the compound's electronic distribution and steric environment, influencing its solubility, metabolic stability, and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from aromatic amine derivatives. The unique combination of substituents in 2-Bromo-3-methyl-5-(trifluoromethoxy)aniline makes it a promising candidate for further exploration in drug discovery. Specifically, the trifluoromethoxy group is known to enhance lipophilicity and metabolic stability, which are critical factors in optimizing pharmacokinetic profiles. This feature has been leveraged in various drug candidates targeting neurological disorders, cancer, and inflammatory conditions.

One of the most compelling aspects of 2-Bromo-3-methyl-5-(trifluoromethoxy)aniline is its potential as an intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to develop inhibitors of kinases and other enzymes involved in signal transduction pathways. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of tyrosine kinase activity, which is relevant in the treatment of certain types of cancer. The bromine atom also facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of biaryl structures that are prevalent in many bioactive molecules.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 2-Bromo-3-methyl-5-(trifluoromethoxy)aniline due to its structural similarity to known active pharmaceutical ingredients (APIs). By modifying its core scaffold, researchers aim to identify compounds with improved efficacy, reduced side effects, and enhanced target specificity. Computational modeling and high-throughput screening have been employed to rapidly assess the biological activity of derivatives derived from this compound. These efforts have led to several promising candidates that are currently undergoing further optimization.

From a synthetic chemistry perspective, 2-Bromo-3-methyl-5-(trifluoromethoxy)aniline serves as a versatile building block for constructing more intricate molecular architectures. The combination of bromine and methyl groups allows for diverse functionalization strategies, while the trifluoromethoxy group provides stability under various reaction conditions. This flexibility has made it a valuable reagent in both academic research laboratories and industrial settings where novel compounds are being developed for therapeutic applications.

The role of 2-Bromo-3-methyl-5-(trifluoromethoxy)aniline in medicinal chemistry extends beyond its use as an intermediate. Recent studies have highlighted its potential as a scaffold for developing antimicrobial agents. The structural features present in this compound can interact with bacterial enzymes and cell wall components, leading to inhibition of growth or survival. Such findings are particularly relevant in the context of increasing antimicrobial resistance, where new therapeutic strategies are urgently needed.

In conclusion,2-Bromo-3-methyl-5-(trifluoromethoxy)aniline (CAS No. 1807198-89-5) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further exploration as an intermediate and lead compound for novel therapeutics. As research continues to uncover new applications and synthetic methodologies involving this molecule, its importance in advancing medicinal chemistry is likely to grow.